Cas no 62603-57-0 (Carbamic acid, (1,2-dimethylbutyl)-, ethyl ester)

• Product name: Carbamic acid, (1,2-dimethylbutyl)-, ethyl ester
• CAS No: 62603-57-0
• MF: C₉H₁₉NO₂
• MW: 173.25266
• CID: 438537
• PubChem ID: 61395280

Carbamic acid, (1,2-dimethylbutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1,2-dimethylbutyl)-, ethyl ester
• ethyl N-(3-methylpentan-2-yl)carbamate
• DTXSID20734219
• Ethyl (3-methylpentan-2-yl)carbamate
• 62603-57-0
• AKOS010654896

• Inchi： InChI=1S/C9H19NO2/c1-5-7(3)8(4)10-9(11)12-6-2/h7-8H,5-6H2,1-4H3,(H,10,11)
• InChI Key： PRFFHMZHXJELJJ-UHFFFAOYSA-N
• SMILES： CCC(C)C(C)NC(=O)OCC

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33